Cas no 61018-49-3 (5-Methyl-1,3,4-thiadiazole-2-carbaldehyde)

5-Methyl-1,3,4-thiadiazole-2-carbaldehyde is a heterocyclic aldehyde featuring a thiadiazole core with a methyl substituent at the 5-position and a formyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables condensation, nucleophilic addition, and cyclization reactions, facilitating the construction of complex heterocyclic frameworks. The thiadiazole moiety contributes to enhanced stability and electronic properties, making it valuable in medicinal chemistry for designing bioactive molecules. High purity and well-defined reactivity ensure consistent performance in research and industrial applications.

5-Methyl-1,3,4-thiadiazole-2-carbaldehyde structure

61018-49-3 structure

Product Name:5-Methyl-1,3,4-thiadiazole-2-carbaldehyde

CAS No:61018-49-3

MF:C₄H₄N₂OS

MW:128.152359008789

MDL:MFCD10700256

CID:494357

PubChem ID:20510519

Update Time:2025-06-10

5-Methyl-1,3,4-thiadiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1,3,4-Thiadiazole-2-carboxaldehyde, 5-methyl-
- 5-methyl-1,3,4-thiadiazole-2-carbaldehyde
- AB62638
- Y10085
- EN300-311453
- FT-0774772
- MFCD10700256
- 61018-49-3
- AS-55127
- SCHEMBL2261174
- GCPFDERTUUICNT-UHFFFAOYSA-N
- 5-methyl-[1,3,4]thiadiazole-2-carbaldehyde
- DTXSID70608254
- AKOS006302536
- CS-0197746
- A868835
- 5-methyl-1,3,4-thiadiazole-2-carboxaldehyde
- SY036734
- DB-359015
- 5-Methyl-1,3,4-thiadiazole-2-carbaldehyde
- MDL： MFCD10700256
- Inchi： 1S/C4H4N2OS/c1-3-5-6-4(2-7)8-3/h2H,1H3
- InChI Key： GCPFDERTUUICNT-UHFFFAOYSA-N
- SMILES： S1C(C=O)=NN=C1C

Computed Properties

Exact Mass: 128.00452
Monoisotopic Mass: 128.00443393g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 98
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 71.1Å²

Experimental Properties

Density: 1.373±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 257.0±23.0 ºC (760 Torr),
Flash Point: 109.2±22.6 ºC,
Solubility: Slightly soluble (4.5 g/l) (25 º C),
PSA: 42.85

5-Methyl-1,3,4-thiadiazole-2-carbaldehyde Pricemore >>

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